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Compound of Interest

Compound Name: 6-Bromo-3-ethynylpyrazin-2-amine

Cat. No.: B13139164

Get Quote

PART 1: Molecular Identity & Chemoinformatics
This section establishes the precise chemical identity of the target molecule. Note that this

specific isomer (6-bromo) is distinct from the more common 5-bromo isomer; the position of the

bromine atom is critical for subsequent cyclization reactions.

Property Data / Descriptor

IUPAC Name 6-Bromo-3-ethynylpyrazin-2-amine

CAS Registry Number 1934505-83-5

Molecular Formula C₆H₄BrN₃

Molecular Weight 198.02 g/mol

Canonical SMILES Nc1nc(C#C)ncc1Br

InChI String
InChI=1S/C6H4BrN3/c1-2-4-6(8)10-3-5(7)9-

4/h3H,1H,8H2

Key Functional Groups
Primary Amine (C2), Terminal Alkyne (C3),

Bromide (C6)
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Structural Validation: The SMILES string Nc1nc(C#C)ncc1Br encodes the specific

regiochemistry where the ethynyl group is adjacent to the amine (positions 3 and 2,

respectively), and the bromine is adjacent to the N1 nitrogen (position 6). This arrangement is a

prerequisite for the formation of 5H-pyrrolo[2,3-b]pyrazine cores via intramolecular cyclization.

PART 2: Synthetic Architecture
The synthesis of 6-Bromo-3-ethynylpyrazin-2-amine challenges the chemist to control

regioselectivity on the pyrazine ring. The most robust route utilizes 3,6-dibromopyrazin-2-amine

as the starting material.

Regioselective Sonogashira Coupling
The core challenge is distinguishing between the two bromine atoms at positions 3 and 6.

Experimental evidence indicates that under palladium catalysis, the bromine at position 3

(ortho to the amine) is more reactive toward alkynes than the bromine at position 6.

Hypothesis of Reactivity: The adjacent amino group likely facilitates oxidative addition at C3

via coordination to the Palladium(0) species (Directed Metalation effect), or the C3 position is

electronically more susceptible to nucleophilic attack in the transition state.

Protocol: Synthesis from 3,6-Dibromopyrazin-2-amine[8]
Reagents:

Substrate: 3,6-Dibromopyrazin-2-amine [CAS: 24241-18-7]

Coupling Partner: Trimethylsilylacetylene (TMSA)

Catalyst System: Pd(PPh₃)₂Cl₂ (5 mol%) / CuI (5 mol%)

Base/Solvent: Triethylamine (Et₃N) / THF or DMF (anhydrous)

Step-by-Step Methodology:

Inertion: Charge a flame-dried Schlenk flask with 3,6-dibromopyrazin-2-amine (1.0 equiv),

Pd(PPh₃)₂Cl₂, and CuI. Evacuate and backfill with Argon three times.
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Solvation: Add anhydrous THF (0.2 M concentration) and degassed Et₃N (2.0 equiv) via

syringe.

Addition: Add TMS-acetylene (1.1 equiv) dropwise at 0°C to prevent non-selective bis-

coupling.

Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature (RT) for 8–12 hours. Note:

Monitoring by LCMS is critical to stop the reaction before the C6-bromide reacts.

Deprotection: Treat the crude TMS-intermediate with K₂CO₃ in MeOH or TBAF in THF at RT

for 30 minutes to cleave the silyl group.

Purification: The final product, 6-Bromo-3-ethynylpyrazin-2-amine, is isolated via silica gel

chromatography (Hexanes/EtOAc gradient).

Visualization of Synthetic Pathway[11]
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Caption: Figure 1. Regioselective synthesis of 6-Bromo-3-ethynylpyrazin-2-amine targeting

the C3 position.

PART 3: Reactivity Profile & Modular Logic
Why is this molecule a high-value scaffold? Its utility lies in its orthogonal reactivity. The

molecule possesses three distinct "handles" that can be engaged sequentially without

protecting groups.

The Cyclization Trigger (C2-N / C3-C≡C)
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The primary application of this scaffold is the synthesis of 5H-pyrrolo[2,3-b]pyrazines.

Mechanism: The C2-amine attacks the C3-alkyne (activated by a second Sonogashira

coupling or metal catalyst) to close the 5-membered ring.

Application: This generates the core skeleton for FGFR inhibitors (e.g., analogues of

Erdafitinib) and allosteric SHP2 inhibitors.

The C6-Bromide Handle
The bromine atom at position 6 remains intact during the initial alkyne coupling. This allows for

a tertiary diversification step:

Suzuki-Miyaura Coupling: Introduction of aryl/heteroaryl groups (e.g., 3,5-dimethoxyphenyl)

to target specific kinase hydrophobic pockets.

Buchwald-Hartwig Amination: Introduction of solubilizing amine tails.

Logic Gate: Divergent Synthesis

6-Bromo-3-ethynylpyrazin-2-amine

Pathway A: Indole Formation
(Cyclization)

Base/Cat. (e.g., KOtBu)

Pathway B: C6-Functionalization
(Cross-Coupling)

Suzuki (Ar-B(OH)2)

5H-pyrrolo[2,3-b]pyrazine
(FGFR/SHP2 Core)

Bi-aryl Pyrazine
(Linear Precursor)

Late-Stage Cyclization
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Caption: Figure 2. Divergent reactivity profile showing the transformation into fused heterocyclic

drug cores.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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